Cas no 1258616-79-3 (2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid
• CAS No: 1258616-79-3
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• MDL: MFCD18084394
• CID: 2760906
• PubChem ID: 53224299
• Update Time: 2025-10-28

2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(3-TRIFLUOROMETHOXYPHENYL)NICOTINIC ACID
• 1258616-79-3
• 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid
• MFCD18084394
• 2-Chloro-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95%
• DTXSID00688241
• 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinicacid

• MDL： MFCD18084394
• Inchi： 1S/C13H7ClF3NO3/c14-11-10(12(19)20)5-8(6-18-11)7-2-1-3-9(4-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： UUJURJRESLMVBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 317.0066553Da
• Monoisotopic Mass: 317.0066553Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid

Recent Advances in the Study of 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid (CAS: 1258616-79-3)

2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid (CAS: 1258616-79-3) is a nicotinic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its trifluoromethoxy and chloro substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic targets. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for novel drug candidates.

The synthesis of 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid has been optimized to improve yield and purity, with recent reports highlighting the use of palladium-catalyzed cross-coupling reactions. These methods have enabled the efficient introduction of the trifluoromethoxy group, which is known to enhance metabolic stability and bioavailability. Researchers have also explored the compound's reactivity, demonstrating its utility as a building block for more complex molecules in pharmaceutical chemistry.

In terms of biological activity, 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid has shown promising results in preliminary screenings. Studies indicate that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, its structural similarity to known nicotinic acid receptor ligands has prompted investigations into its interactions with these receptors, with early data indicating selective binding properties.

Recent computational studies have provided insights into the molecular interactions of 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid with biological targets. Molecular docking simulations suggest that the trifluoromethoxy group plays a critical role in stabilizing ligand-receptor complexes, potentially explaining the compound's observed bioactivity. These findings are being used to guide the design of derivatives with improved potency and selectivity.

The compound's potential as a drug candidate is further supported by its favorable pharmacokinetic properties. In vitro studies have demonstrated good metabolic stability and low cytotoxicity, making it a viable lead compound for further optimization. Researchers are currently exploring its use in combination therapies and as a precursor for prodrug development.

Despite these advances, challenges remain in fully elucidating the mechanism of action of 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid and its derivatives. Ongoing research aims to identify specific biological targets and validate its therapeutic potential through in vivo studies. The compound's unique structural features continue to make it a subject of interest in drug discovery programs.

In conclusion, 2-Chloro-5-(3-(trifluoromethoxy)phenyl)nicotinic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and computational modeling have laid the groundwork for future drug development efforts. Further research is needed to fully exploit its therapeutic potential and translate these findings into clinical applications.